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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Pentyloxy)ethanol, a member of the glycol ether family, is a chemical compound with

potential yet largely unexplored applications in material science. Its amphiphilic molecular

structure, featuring a hydrophilic hydroxyl group and a hydrophobic pentyloxy group, suggests

its utility as a solvent and coalescing agent. This document summarizes the known

physicochemical properties of 2-(Pentyloxy)ethanol, proposes potential applications in

coatings and nanoparticle synthesis based on the performance of analogous compounds, and

provides generalized protocols for its evaluation. Due to a notable lack of specific experimental

data in the current scientific literature, this document also highlights key research gaps and

suggests avenues for future investigation.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 2-(Pentyloxy)ethanol is
fundamental to exploring its potential in material science. While experimental data is sparse,

computational models provide valuable predictions.

Table 1: Computed Physicochemical Properties of 2-(Pentyloxy)ethanol
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Property Value Unit Source

Molecular Weight 132.20 g/mol [1]

Molecular Formula C₇H₁₆O₂ - [1]

XLogP3 1.3 - [1]

Hydrogen Bond Donor

Count
1 - [1]

Hydrogen Bond

Acceptor Count
2 - [1]

Rotatable Bond Count 5 - [1]

Topological Polar

Surface Area
29.5 Å² [1]

Heavy Atom Count 9 - [1]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-233.76 kJ/mol [2]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-472.26 kJ/mol [2]

Note: The majority of the available data on the physicochemical properties of 2-
(Pentyloxy)ethanol is based on computational estimations rather than experimental

determination[3].

Potential Applications in Material Science
Based on its chemical structure and the known applications of other glycol ethers, 2-
(Pentyloxy)ethanol has potential utility in the following areas:

Coalescing Agent in Coatings and Films
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As a coalescing agent, 2-(Pentyloxy)ethanol can facilitate the formation of a continuous film

as latex-based paints and coatings cure. Its amphiphilic nature allows it to be an effective

solvent for a variety of resins and pigments[3]. The pentyloxy group provides hydrophobicity

that can aid in the dissolution of polymer binders, while the hydroxyl group ensures some

degree of water miscibility, making it suitable for aqueous formulations.

Solvent in Material Synthesis
The dual polarity of 2-(Pentyloxy)ethanol suggests its potential as a versatile solvent in the

synthesis of polymers and nanoparticles. While ethanol is commonly used in nanoparticle

synthesis as a solvent and reducing agent[4][5][6], the longer alkyl chain of 2-
(pentyloxy)ethanol could offer different solubility characteristics and reaction kinetics.

Experimental Protocols (Generalized)
The following are generalized protocols for evaluating 2-(Pentyloxy)ethanol in potential

material science applications. These are intended as a starting point for experimental design,

and specific parameters will need to be optimized for individual formulations and systems.

Protocol for Evaluating 2-(Pentyloxy)ethanol as a
Coalescing Agent in a Latex Coating
Objective: To determine the effectiveness of 2-(Pentyloxy)ethanol as a coalescing agent in a

model latex paint formulation by measuring the Minimum Film Formation Temperature (MFFT).

Materials:

Latex emulsion (e.g., acrylic, vinyl acrylic)

2-(Pentyloxy)ethanol

Deionized water

Pigment dispersion (e.g., TiO₂)

Defoamer

Thickener
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MFFT bar apparatus

Drawdown bar

Procedure:

Formulation Preparation: Prepare a base latex paint formulation without a coalescing agent.

Addition of Coalescing Agent: Create a series of formulations with varying concentrations of

2-(Pentyloxy)ethanol (e.g., 1%, 2%, 3%, 4%, 5% by weight of latex solids).

Homogenization: Thoroughly mix each formulation to ensure uniform distribution of the

coalescing agent.

MFFT Determination: a. Place the MFFT bar on a level surface and activate the temperature

gradient. b. Apply a thin film of each formulation across the temperature gradient of the

MFFT bar using a drawdown bar. c. Allow the film to dry. d. Observe the film for the point at

which it transitions from a cracked, cloudy film to a clear, continuous film. This temperature is

the MFFT.

Data Analysis: Record the MFFT for each concentration of 2-(Pentyloxy)ethanol. A lower

MFFT indicates more effective coalescence.
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Molecular Structure of 2-(Pentyloxy)ethanol

Potential Function in Material Science

CH3(CH2)4OCH2CH2OH

Pentyloxy Group
(-O(CH2)4CH3)

 provides

Hydroxyl Group
(-OH)

 provides

Amphiphilic Character

Solvent for Resins & Pigments Coalescing Agent in Coatings
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Caption: Logical diagram illustrating how the molecular structure of 2-(Pentyloxy)ethanol
leads to its potential functions in material science.

Experimental Workflow for Evaluation
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Caption: A generalized experimental workflow for the evaluation of 2-(Pentyloxy)ethanol in a

material science application.

Research Gaps and Future Directions
The material science community would benefit from further research into 2-
(Pentyloxy)ethanol. Key research gaps include:

Experimental Physicochemical Data: There is a pressing need for experimentally determined

values for fundamental properties such as boiling point, vapor pressure, and water solubility

to validate computational models[3].
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Performance in Coatings: Detailed studies are required to quantify the performance of 2-
(Pentyloxy)ethanol as a coalescing agent in various latex formulations, comparing its

efficiency to industry-standard coalescents.

Nanoparticle Synthesis: Investigation into its role as a solvent, stabilizer, or reducing agent in

the synthesis of different types of nanoparticles could reveal novel synthetic routes.

Toxicity and Environmental Impact: Comprehensive ecotoxicological data is necessary to

assess the environmental, health, and safety profile of 2-(Pentyloxy)ethanol for any large-

scale application[3].

Conclusion
While specific, documented applications of 2-(Pentyloxy)ethanol in material science are

currently limited, its chemical properties strongly suggest its potential as a valuable solvent and

coalescing agent. The protocols and workflows presented here provide a framework for

researchers to systematically investigate this compound and potentially unlock new

applications in coatings, films, and advanced material synthesis. Further experimental

validation of its properties and performance is crucial for its adoption in industrial and research

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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